Cas no 1381944-47-3 (6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole)

6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole structure
1381944-47-3 structure
Product Name:6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole
CAS No:1381944-47-3
MF:C6H2BrF2N3
MW:234.00098657608
MDL:MFCD22375038
CID:2772673
PubChem ID:70699927
Update Time:2025-04-21

6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-4,5-difluoro-2H-benzotriazole
    • 6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole;
    • 6-bromo-4,5-difluoro-2H-1,2,3-benzotriazole
    • 1H-Benzotriazole, 5-bromo-6,7-difluoro-
    • 6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole
    • BS-21340
    • 1381944-47-3
    • CS-0211885
    • DTXSID40743040
    • MFCD22375038
    • 6-Bromo-4,5-difluorobenzotriazole
    • MDL: MFCD22375038
    • Inchi: 1S/C6H2BrF2N3/c7-2-1-3-6(11-12-10-3)5(9)4(2)8/h1H,(H,10,11,12)
    • InChI Key: CYLZMYGHNUTSNT-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C2C(C=1)=NNN=2)F)F

Computed Properties

  • Exact Mass: 232.94000
  • Monoisotopic Mass: 232.94002Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57000
  • LogP: 1.99860

6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM501608-1g
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole
1381944-47-3 98%
1g
$*** 2023-03-31
Chemenu
CM501608-5g
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole
1381944-47-3 98%
5g
$*** 2023-03-31
TRC
B689748-100mg
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole
1381944-47-3
100mg
$ 64.00 2023-04-18
TRC
B689748-250mg
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole
1381944-47-3
250mg
$ 98.00 2023-04-18
TRC
B689748-500mg
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole
1381944-47-3
500mg
$ 150.00 2023-04-18
TRC
B689748-1g
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole
1381944-47-3
1g
$ 207.00 2023-04-18
abcr
AB335666-1 g
6-Bromo-4,5-difluorobenzotriazole, 98%; .
1381944-47-3 98%
1 g
€297.00 2023-07-19
abcr
AB335666-5 g
6-Bromo-4,5-difluorobenzotriazole, 98%; .
1381944-47-3 98%
5 g
€807.00 2023-07-19
abcr
AB335666-10 g
6-Bromo-4,5-difluorobenzotriazole, 98%; .
1381944-47-3 98%
10 g
€1,317.00 2023-07-19
abcr
AB335666-1g
6-Bromo-4,5-difluorobenzotriazole, 98%; .
1381944-47-3 98%
1g
€297.00 2025-02-20
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